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Physical Property Data for 2,5-Dimethyloctane

For accurate measurements and calculations, you need reliable reference data. The following table

consolidates the key physical properties of 2,5-dimethyloctane (CioH22, CAS #: 15869-89-3) from the

search results [1] [2] [3].

Property Value Units Conditions |/ Notes Source
Molecular Formula C1oH22 - - [1] [3]
Molecular Weight 142.28 g/mol - [1] [3]
Density 0.732 g/cm3 - [3]
Boiling Point 158 °C at 760 mmHg [3]
429-430 K Various experimental values [1]
Flash Point 80.3 °C - [3]
Vapor Pressure 3.48 mmHg at 25°C [3]
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Property Value Units Conditions |/ Notes Source
Index of Refraction 1.411 - - [3]
Enthalpy of Vaporization (AvapH°®) 49.0 kJ/mol  at standard conditions [1]
Critical Temperature 600.4 K - [2]
Critical Pressure 2151.4 kPa - [2]

Experimental Protocol: Density Measurement via
Pycnometer

This section provides a detailed methodology for measuring liquid density, a common technique for which

2,5-dimethyloctane's properties are highly relevant.

Principle

A pycnometer determines density by measuring the mass of a liquid contained in a calibrated vessel of fixed
volume. The density (p) is calculated from the mass difference between the filled and empty pycnometer

divided by its known volume.

Materials & Equipment

e Pycnometer: A glass vessel with a calibrated volume (e.g., 5-25 mL) and a thermometer-equipped
stopper with a capillary for overflow.

¢ Analytical Balance: High precision (e.g., 0.1 mg sensitivity).

¢ Temperature-Controlled Water Bath: Maintained at the desired measurement temperature (e.g.,
20°C or 25°C) with stability of £0.1 °C.

¢ 2,5-Dimethyloctane Sample: High-purity, clear of particulates.

o Safety Equipment: Lab coat, safety glasses, and nitrile gloves, as this is a flammable liquid.

Procedure
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e Cleaning: Thoroughly clean and dry the pycnometer. Ensure it is completely free of moisture and
previous contaminants.
o Tare Weight: Weigh the clean, dry, and empty pycnometer with its stopper. Record this mass (ma).
¢ Filling with Sample:
o Fill the pycnometer with 2,5-dimethyloctane slightly above the calibration mark.
o Carefully insert the stopper, allowing the excess liquid to escape through the capillary.
o Wipe away any liquid from the exterior and the capillary opening.
e Thermal Equilibration: Place the filled pycnometer in the temperature-controlled water bath for at
least 15 minutes to allow the sample to reach the set temperature.
¢ Final Adjustment & Weighing: After equilibration, check the meniscus. If needed, carefully adjust
the liquid level to the calibration mark using a capillary tube. Remove the pycnometer from the bath,
dry the exterior completely, and weigh it. Record this mass (mz).

Calculations

Use the formula to calculate the density of your sample: p = (m2 - m1) / V Where:

p = Density of 2,5-dimethyloctane (g/cm?)
m2 = Mass of pycnometer + sample (g)

m1 = Mass of empty pycnometer (Q)
V = Calibrated volume of the pycnometer (cm3)

Compare your result to the reference value of 0.732 g/cm? [3].

Troubleshooting Common Density Measurement Issues

Issue Possible Cause Solution
Low Density Incomplete filling; air bubbles Ensure the capillary is completely clear and the
Reading trapped in liquid. liquid meniscus is at the mark. Tap the

pycnometer gently to dislodge bubbles.

High Density Contamination from previous Meticulously clean and dry the pycnometer
Reading solvent or sample; incomplete  between uses.
drying.
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Issue Possible Cause Solution
Inconsistent Temperature fluctuations; Verify water bath temperature stability. Work
Results volatile sample evaporation. swiftly to minimize evaporation, especially given

the vapor pressure of 3.48 mmHg at 25°C [3].

Meniscus Over- or under-filling; Carefully adjust the liquid level and ensure the
Misalignment improper wiping. capillary and exterior are perfectly dry before
weighing.

Experimental Workflow for Density Correction

The diagram below outlines the logical workflow for obtaining and verifying a density measurement,

incorporating key troubleshooting steps.
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Start Measurement

Calculate Density
p=(m2-mi)/V

p =0.732 g/lcm3?

© 2026 Smolecule. All rights reserved. 5/7 Tech Support


https://www.smolecule.com/products/s1517939?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Measurement Investigate Cause
Successful (Refer to FAQ)

Click to download full resolution via product page

Frequently Asked Questions (FAQSs)

Q1: My measured density is consistently lower than the literature value. What is the most probable
cause? The most common cause is the presence of air bubbles within the pycnometer or an incomplete fill,
leading to a lower measured mass for the same volume. Ensure the capillary is clear and tap the apparatus

gently before final adjustment.

Q2: How does temperature affect the density measurement of 2,5-dimethyloctane? Like most liquids,
2,5-dimethyloctane expands as temperature increases (its density decreases). The NIST ThermoData Engine
provides a model for density as a function of temperature [2]. It is critical to perform measurements in a

stable temperature bath and report the temperature alongside your result.

Q3: What other thermophysical data is available for modeling purposes? The NIST Web Thermo Tables
(WTT) contain critically evaluated data for 2,5-dimethyloctane, including saturation properties, heat

capacities, enthalpies, viscosities, and thermal conductivities over a range of temperatures and pressures [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [correcting 2,5-dimethyloctane density measurements]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1517939#correcting-2-5-

dimethyloctane-density-measurements]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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